3-methoxy-N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide

• IUPAC Name: 3-methoxy-N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C17H15N3O3/c1-11-19-20-17(23-11)12-6-8-14(9-7-12)18-16(21)13-4-3-5-15(10-13)22-2/h3-10H,1-2H3,(H,18,21)
• InChI Key: TVMDFPIUMRDPOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)C2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C17H15N3O3
• Molecular Weight: 309.32 g/mol

Description

“3-methoxy-N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide” is a compound that contains an oxadiazole ring. Oxadiazole is a heterocyclic five-membered ring that possesses two carbons, one oxygen atom, two nitrogen atoms, and two double bonds. The derivatives of the oxadiazole nucleus (1,3,4-oxadiazoles) show various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activity.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the reaction of phenyl acetic acid derivatives with thiosemicarbazide in the presence of POCl3 afforded 5-(4-bromobenzyl)-1,3,4-oxadiazole-2-amine and 5-(3-nitrophenyl)-1,3,4-oxadiazole-2-amine. Acylation of the amino group of oxadiazoles with some acid chlorides yielded the acylated compounds.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied. For instance, 5-(4-bromobenzyl)-1,3,4-oxadiazole-2-amine and 5-(3-nitrophenyl)-1,3,4-oxadiazole-2-amine were synthesized and their structures were confirmed using spectral analysis such as IR, 1H NMR, and 13C NMR.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been reported. For instance, cyclization of acetamides by reaction with ammonium thiocyanate gave the thiazolidinones. Coupling of chloroacetamide with two mercaptothiazoles gave coupled heterocyclic derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, N-Methylbenzamide, a similar compound, has a molecular weight of 165.19, a boiling point of 70 °C/0.1 mmHg, and a density of 1.085 g/mL at 25 °C.

Mechanism of Action

3-methoxy-N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide works by inhibiting the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are molecules that are involved in inflammation, pain, and other physiological processes. This compound binds to the active site of COX-2, preventing it from catalyzing the production of prostaglandins. This inhibition of COX-2 leads to a decrease in the production of prostaglandins, which can have beneficial effects on inflammation and other physiological processes.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on various biochemical and physiological processes. Studies have shown that this compound can inhibit the production of prostaglandins, which can have beneficial effects on inflammation, pain, and other physiological processes. This compound has also been studied for its potential effects on cell proliferation and apoptosis, which could be beneficial in the treatment of certain types of cancer.

Advantages and Limitations for Lab Experiments

3-methoxy-N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it has been identified as a potent inhibitor of the enzyme COX-2. However, there are also some limitations to using this compound in laboratory experiments. For example, it is not very stable, so it must be stored carefully. Additionally, it can be toxic at high concentrations, so it must be used with caution.

Future Directions

The potential applications of 3-methoxy-N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide are vast, and there are many potential future directions for its research and development. For example, further research could be done to study its potential effects on cell proliferation and apoptosis, as well as its potential use as a drug to target COX-2. Additionally, research could be done to evaluate its potential for use in the treatment of other diseases, such as autoimmune disorders. Finally, research could be done to develop more stable and less toxic forms of this compound to make it safer and more effective for use in laboratory experiments.

Synthesis Methods

3-methoxy-N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide can be synthesized via a multi-step process that involves the use of a variety of reagents and catalysts. The first step involves the reaction of 2-amino-5-methyl-1,3,4-oxadiazole with ethyl chloroformate to form an intermediate product. This intermediate is then reacted with 3-methoxybenzoyl chloride in the presence of a base to form the final product. The synthesis of this compound is relatively straightforward and can be done in a few hours.

Scientific Research Applications

3-methoxy-N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide has been studied extensively for its potential applications in scientific research. It has been identified as a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), making it a useful tool in studying the effects of COX-2 inhibition on various physiological and biochemical processes. This compound has also been studied for its potential use as a drug that targets COX-2, which could be useful in treating inflammatory conditions and other diseases.

Safety and Hazards

The safety and hazards of similar compounds have been reported. For instance, 3-Methoxy-N-methylbenzylamine, a similar compound, has hazard statements H302 - H317 - H318, indicating that it is harmful if swallowed, may cause an allergic skin reaction, and causes serious eye damage.